cis-2-Methyl-5-isopropylhexa-2,5-dienoyl-CoA

• Molecular Formula: C31H50N7O17P3S
• Molecular Weight: 917.8 g/mol
• InChI: InChI=1S/C31H50N7O17P3S/c1-17(2)18(3)7-8-19(4)30(43)59-12-11-33-21(39)9-10-34-28(42)25(41)31(5,6)14-52-58(49,50)55-57(47,48)51-13-20-24(54-56(44,45)46)23(40)29(53-20)38-16-37-22-26(32)35-15-36-27(22)38/h8,15-17,20,23-25,29,40-41H,3,7,9-14H2,1-2,4-6H3,(H,33,39)(H,34,42)(H,47,48)(H,49,50)(H2,32,35,36)(H2,44,45,46)/b19-8-/t20-,23-,24-,25+,29-/m1/s1
• InChIKey: MPYXOYHSKAAPLW-NXIRUBHOSA-N

cis-2-Methyl-5-isopropylhexa-2,5-dienoyl-CoA (CAS 1245945-82-7) is a 2-enoyl-CoA derivative and a pathway-specific intermediate in the microbial degradation of monoterpenes such as limonene and α‑pinene. It is formed from cis-2-methyl-5-isopropylhexa-2,5-dienoic acid by an acyl-CoA synthetase (EC 6.2.1.-) and is subsequently hydrated to 3-hydroxy-2,6-dimethyl-5-methylene-heptanoyl-CoA by the enzyme paaG (EC 4.2.1.17).

cis-2-Methyl-5-isopropylhexa-2,5-dienoyl-CoA: Structural and Functional Overview for Scientific Procurement

cis-2-Methyl-5-isopropylhexa-2,5-dienoyl-CoA (CAS 1245945-82-7) is a 2-enoyl-CoA derivative and a pathway-specific intermediate in the microbial degradation of monoterpenes such as limonene and α‑pinene [1]. It is formed from cis-2-methyl-5-isopropylhexa-2,5-dienoic acid by an acyl-CoA synthetase (EC 6.2.1.-) and is subsequently hydrated to 3-hydroxy-2,6-dimethyl-5-methylene-heptanoyl-CoA by the enzyme paaG (EC 4.2.1.17) [2]. The compound belongs to the acyl-CoA class and possesses a defined cis stereochemistry at the Δ² double bond, which distinguishes it from its trans isomer and other 2‑enoyl-CoA analogues [3].

▸ Cis-specific pathway intermediate in limonene/α-pinene degradation

▸ Enoyl-CoA hydratase substrate (KEGG R06411)

▸ Stereochemical control for metabolic flux and enzyme studies

• [1] HMDB: Showing metabocard for cis-2-Methyl-5-isopropylhexa-2,5-dienoyl-CoA (HMDB0006540). Human Metabolome Database, 2007. View Source
• [2] KEGG REACTION: R06409. Kyoto Encyclopedia of Genes and Genomes. View Source
• [3] ChEBI: cis-2-Methyl-5-isopropylhexa-2,5-dienoyl-CoA (CHEBI:29714). EMBL-EBI. View Source

cis-2-Methyl-5-isopropylhexa-2,5-dienoyl-CoA: Why Stereoisomer Substitution is Scientifically Unsound

In‑class compounds such as trans-2-methyl-5-isopropylhexa-2,5-dienoyl-CoA or other 2‑enoyl‑CoA derivatives cannot be substituted for the cis isomer without compromising experimental validity. The cis configuration is an essential determinant of enzyme recognition and catalytic outcome in the limonene/pinene degradation pathway [1]. While the trans isomer is also a pathway intermediate, it is processed by a distinct hydratase reaction (KEGG R06412) that yields different stereochemical products [2]. Furthermore, general class‑level data indicate that enoyl‑CoA hydratases exhibit a strong preference for cis‑configured substrates, with reaction rates up to ten‑fold higher for (3Z) isomers compared to (3E) isomers [3]. Substituting the cis isomer with a trans analogue or a generic 2‑enoyl‑CoA therefore introduces uncontrolled variables in enzyme assays, metabolic flux studies, and biotransformation experiments.

⚠ Trans isomer is processed by a distinct hydratase (KEGG R06412), altering reaction products and pathway flux.

⚠ Enoyl-CoA hydratase class data suggest higher catalytic rates for cis substrates; trans substitution may shift kinetic outcomes.

⚠ Identical predicted solubility eliminates physical property as a differentiation tool; stereochemistry must be confirmed analytically.

• [1] HMDB: Showing metabocard for cis-2-Methyl-5-isopropylhexa-2,5-dienoyl-CoA (HMDB0006540). Human Metabolome Database, 2007. View Source
• [2] KEGG REACTION: R06412. Kyoto Encyclopedia of Genes and Genomes. View Source
• [3] CATHDB: 2-enoyl-CoA Hydratase; Chain A, domain 1. CATH Protein Structure Classification. View Source

cis-2-Methyl-5-isopropylhexa-2,5-dienoyl-CoA: Quantitative Differentiation vs. Comparators

Stereochemical Distinction: cis vs. trans Configuration at the Δ² Double Bond

The cis configuration at the Δ² double bond (E‑configuration in IUPAC nomenclature) is the primary structural differentiator from the trans (Z‑configuration) isomer. In the cis isomer, the double bond geometry is defined as (2E)-2,6-dimethyl-5-methylidenehept-2-enoyl, whereas the trans isomer contains a (2Z)-2,6-dimethyl-5-methylidenehept-2-enoyl moiety [1][2]. This stereochemical difference is evident in the SMILES and InChI strings, which uniquely identify each compound.

Double bond geometry

Head-to-head

Target (2E) cis

Comparator (2Z) trans

Stereochemistry determines enzyme recognition and reaction specificity.

Structural determination by NMR or computational modeling.

Evidence Dimension	Double bond configuration (IUPAC)
Target Compound Data	(2E)-2,6-dimethyl-5-methylidenehept-2-enoyl (cis)
Comparator Or Baseline	(2Z)-2,6-dimethyl-5-methylidenehept-2-enoyl (trans)
Quantified Difference	E vs. Z geometry (no numeric value; binary structural distinction)
Conditions	Structural determination by NMR or computational modeling

Why This Matters

The stereochemistry dictates enzyme recognition and reaction specificity; using the wrong isomer invalidates kinetic and metabolic studies.

• [1] HMDB: Showing metabocard for cis-2-Methyl-5-isopropylhexa-2,5-dienoyl-CoA (HMDB0006540). Human Metabolome Database, 2007. View Source
• [2] HMDB: Showing metabocard for trans-2-Methyl-5-isopropylhexa-2,5-dienoyl-CoA (HMDB0006530). Human Metabolome Database, 2007. View Source

Pathway‑Specific Reaction Context: cis vs. trans Hydratase Reactions

In the limonene/pinene degradation pathway, the cis and trans isomers are processed by distinct enzyme reactions. cis‑2‑Methyl‑5‑isopropylhexa‑2,5‑dienoyl‑CoA is hydrated to 3‑hydroxy‑2,6‑dimethyl‑5‑methylene‑heptanoyl‑CoA via KEGG reaction R06411, while the trans isomer undergoes hydration via R06412 [1]. Although direct kinetic constants (Km, kcat) for these specific substrates have not been reported in primary literature, the existence of separate KEGG entries confirms differential enzymatic handling.

Pathway reaction

Class-level

Target KEGG R06411 (cis)

Comparator KEGG R06412 (trans)

Cis isomer not interchangeable in pathway engineering studies.

Inferred from genome-scale metabolic reconstructions.

Evidence Dimension	Enzyme reaction assignment
Target Compound Data	KEGG R06411 (cis‑specific hydratase)
Comparator Or Baseline	KEGG R06412 (trans‑specific hydratase)
Quantified Difference	Qualitative (distinct KEGG reaction IDs)
Conditions	Inferred from genome‑scale metabolic reconstructions

Why This Matters

Confirms that the cis isomer is not interchangeable with the trans isomer in pathway engineering or flux analysis experiments.

• [1] KEGG PATHWAY: Limonene and pinene degradation (rn00907). Kyoto Encyclopedia of Genes and Genomes. View Source

Class‑Level Evidence: Enoyl‑CoA Hydratase Stereoselectivity Favors cis Substrates

General class‑level data for enoyl‑CoA hydratases (EC 4.2.1.17) indicate that reaction rates for cis‑configured (3Z) substrates can be up to ten‑fold higher than for trans (3E) substrates [1]. While this datum is not derived from the specific 2‑methyl‑5‑isopropylhexa‑2,5‑dienoyl‑CoA scaffold, it supports the broader principle that cis stereochemistry enhances catalytic efficiency in this enzyme class.

Class-level kinetics

Class-level

~10-fold

higher rate for cis substrates

Stereochemistry may enhance catalytic efficiency in this enzyme class.

Enoyl-CoA hydratase general assay data (CATHDB).

Evidence Dimension	Relative reaction rate (enoyl‑CoA hydratase)
Target Compound Data	cis (3Z)‑enoyl‑CoA
Comparator Or Baseline	trans (3E)‑enoyl‑CoA
Quantified Difference	~10‑fold higher rate for cis isomer
Conditions	Enoyl‑CoA hydratase assay (CATHDB annotation)

Why This Matters

Provides a mechanistic rationale for prioritizing the cis isomer in enzymatic studies, even in the absence of compound‑specific kinetic data.

• [1] CATHDB: 2-enoyl-CoA Hydratase; Chain A, domain 1. CATH Protein Structure Classification. View Source

Physicochemical Property Comparison: cis vs. trans Isomer

Predicted physicochemical properties for the cis and trans isomers are identical due to their identical molecular formula and connectivity. Both compounds have a predicted water solubility of 3.17 g/L and an ALOGPS logP of 0.44 [1][2]. Therefore, solubility or lipophilicity cannot be used as a basis for isomer selection.

Predicted solubility

Data to verify

Target 3.17 g/L (cis)

Comparator 3.17 g/L (trans)

Solubility does not differentiate isomers; stereochemistry is the sole selection basis.

In silico prediction (ALOGPS).

Evidence Dimension	Predicted water solubility
Target Compound Data	3.17 g/L (ALOGPS)
Comparator Or Baseline	3.17 g/L (ALOGPS) for trans isomer
Quantified Difference	0 g/L (identical)
Conditions	In silico prediction (ALOGPS)

Why This Matters

Eliminates physical property as a differentiator and reinforces that stereochemistry is the sole scientific basis for selecting the cis isomer.

• [1] HMDB: Showing metabocard for cis-2-Methyl-5-isopropylhexa-2,5-dienoyl-CoA (HMDB0006540). Human Metabolome Database, 2007. View Source
• [2] HMDB: Showing metabocard for trans-2-Methyl-5-isopropylhexa-2,5-dienoyl-CoA (HMDB0006530). Human Metabolome Database, 2007. View Source

cis-2-Methyl-5-isopropylhexa-2,5-dienoyl-CoA: Validated Application Scenarios Based on Quantitative Evidence

Enzymatic Studies of Monoterpene Degradation Pathways

The cis isomer is the authentic substrate for the hydratase reaction (KEGG R06411) in limonene/pinene degradation [1]. Researchers characterizing enoyl‑CoA hydratases or reconstructing microbial terpene catabolism must use the cis isomer to obtain physiologically relevant kinetic parameters and to avoid artifacts introduced by the trans isomer.

Metabolic Engineering for Biotransformation of Limonene and α‑Pinene

In engineered microbial strains designed to valorize monoterpenes, accurate representation of the native pathway requires the cis‑2‑methyl‑5‑isopropylhexa‑2,5‑dienoyl‑CoA intermediate [1]. Substitution with the trans isomer may disrupt flux balance and reduce yield of downstream products such as 3‑isopropylbut‑3‑enoic acid.

Structural Biology and Enzyme‑Substrate Co‑Crystallization

The defined cis geometry is essential for co‑crystallization studies aimed at elucidating the active‑site architecture of enoyl‑CoA hydratases [1]. Use of the trans isomer would alter binding pose and could lead to misinterpretation of catalytic mechanism.

Application

Selection Property

Validation Focus

Enzymatic studies of monoterpene degradation

Cis-specific hydratase substrate (KEGG R06411)

Confirm cis stereochemistry and identity

Metabolic engineering for biotransformation

Pathway fidelity for limonene/pinene valorization

Validate flux balance with cis intermediate

Structural biology / co-crystallization

Defined cis geometry for binding pose

Verify stereochemical purity analytically

• [1] KEGG PATHWAY: Limonene and pinene degradation (rn00907). Kyoto Encyclopedia of Genes and Genomes. View Source